Cas no 1956341-97-1 (Benzo[d]isothiazol-5-yl benzoate)

• Product Name: Benzo[d]isothiazol-5-yl benzoate
• CAS No: 1956341-97-1
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• CID: 4937673
• Update Time: 2025-05-19

Benzo[d]isothiazol-5-yl benzoate Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isothiazol-5-yl benzoate

• Inchi： 1S/C14H9NO2S/c16-14(10-4-2-1-3-5-10)17-12-6-7-13-11(8-12)9-15-18-13/h1-9H
• InChI Key： AYFORPZBDJCJPD-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=N1)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.03539970 g/mol
• Monoisotopic Mass: 255.03539970 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.4
• Molecular Weight: 255.29

Additional information on Benzo[d]isothiazol-5-yl benzoate

Benzo[d]isothiazol-5-yl benzoate (CAS No. 1956341-97-1): A Comprehensive Overview

Benzo[d]isothiazol-5-yl benzoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1956341-97-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The combination of a benzoate moiety with a benzo[d]isothiazole ring system imparts unique chemical and biological properties, making it a valuable candidate for further exploration.

The< strong>benzo[d]isothiazole moiety is a key structural feature that contributes to the compound's reactivity and biological activity. This scaffold is known for its presence in various bioactive natural products and synthetic molecules, often exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The benzoate group, on the other hand, provides additional functionality that can be exploited for drug design, including interactions with biological targets and modulation of pharmacokinetic profiles.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Benzo[d]isothiazol-5-yl benzoate has been studied for its potential role in addressing various diseases, particularly those associated with aberrant cell proliferation and inflammation. Preliminary studies suggest that this compound may interfere with key signaling pathways involved in these conditions, offering a promising lead for further investigation.

In vitro studies have demonstrated the compound's ability to modulate enzymes and receptors relevant to human health. For instance, research indicates that benzo[d]isothiazol-5-yl benzoate may exhibit inhibitory effects on certain kinases and transcription factors, which are often dysregulated in pathological states. These findings align with the growing interest in targeting molecular mechanisms underlying disease progression.

The< strong>CAS No. 1956341-97-1 designation ensures that researchers can reliably identify and utilize this compound in their experiments. The standardized nomenclature provided by CAS numbers is crucial for ensuring consistency across scientific literature and experimental protocols. This compound's unique structure and potential biological activity make it a subject of considerable interest for researchers aiming to develop innovative therapeutic strategies.

One of the most compelling aspects of benzo[d]isothiazol-5-yl benzoate is its versatility in drug design. The presence of both aromatic and heterocyclic rings allows for diverse modifications, enabling chemists to fine-tune its properties for specific applications. This flexibility is particularly valuable in the context of structure-based drug design, where subtle changes in molecular structure can significantly impact biological activity.

Current research efforts are focused on understanding the mechanisms through which this compound exerts its effects. By elucidating these pathways, scientists can identify new therapeutic targets and optimize the compound's pharmacological profile. Additionally, computational methods such as molecular docking and simulations are being employed to predict how benzo[d]isothiazol-5-yl benzoate interacts with biological targets, providing insights that can guide future synthetic efforts.

The< strong>CAS No. 1956341-97-1 registration also facilitates regulatory compliance and quality control measures during clinical development. As pharmaceutical companies progress from preclinical studies to human trials, having a well-documented compound with a clear identifier is essential for ensuring safety and efficacy. This compound's detailed characterization will be crucial for navigating the complex regulatory landscape required for drug approval.

In conclusion, benzo[d]isothiazol-5-yl benzoate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new treatments against various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.